Cas no 31168-10-2 (3-(4-Chlorophenoxy)pentane-2,4-dione)

• Product Name: 3-(4-Chlorophenoxy)pentane-2,4-dione
• CAS No: 31168-10-2
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 303423
• PubChem ID: 2799447
• Update Time: 2025-10-31

3-(4-Chlorophenoxy)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3-(4-chlorophenoxy)-
• 3-(4-CHLOROPHENOXY)PENTANE-2,4-DIONE
• 3-(4-Chlorophenoxy)pentane-2,4-dione, Tech.
• AC1ME2BR
• CTK4G6497
• MolPort-000-146-654
• SBB097036
• SPB03987
• SureCN3782978
• SCHEMBL3782978
• FT-0613648
• 3-(4-chlorophenoxy)-2,4-pentanedione
• 31168-10-2
• A911534
• QOOLFYCEZZCVSE-UHFFFAOYSA-N
• DTXSID20384071
• 3-(4-Chlorophenoxy)pentane-2,4-dione

• MDL： MFCD00204239
• Inchi： 1S/C11H11ClO3/c1-7(13)11(8(2)14)15-10-5-3-9(12)4-6-10/h3-6,11H,1-2H3
• InChI Key： QOOLFYCEZZCVSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 226.04000
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.218
• Boiling Point: 325.2°C at 760 mmHg
• Flash Point: 134.5°C
• Refractive Index: 1.518
• PSA: 43.37000
• LogP: 2.26540

3-(4-Chlorophenoxy)pentane-2,4-dione Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R20; R36/37/38
• Storage Condition：(BD79988)

Additional information on 3-(4-Chlorophenoxy)pentane-2,4-dione

3-(4-Chlorophenoxy)pentane-2,4-dione: A Comprehensive Overview

3-(4-Chlorophenoxy)pentane-2,4-dione (CAS No. 31168-10-2) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 3-(4-chlorophenoxy)-2,4-pentanedione, has gained significant attention due to its potential in various research areas, including drug discovery and medicinal chemistry.

The molecular formula of 3-(4-Chlorophenoxy)pentane-2,4-dione is C₁₁H₁₀O₃Cl, and its molecular weight is 217.65 g/mol. The compound features a pentanedione backbone with a 4-chlorophenoxy substituent, which imparts unique chemical and biological properties. The presence of the chlorophenyl group enhances the compound's lipophilicity and stability, making it an attractive candidate for various applications.

In recent years, 3-(4-Chlorophenoxy)pentane-2,4-dione has been extensively studied for its potential therapeutic properties. One of the key areas of interest is its anti-inflammatory activity. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(4-Chlorophenoxy)pentane-2,4-dione could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-(4-Chlorophenoxy)pentane-2,4-dione has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings have opened up new avenues for the development of novel anticancer therapies.

In addition to its therapeutic applications, 3-(4-Chlorophenoxy)pentane-2,4-dione has been explored for its use in chemical synthesis and materials science. Its ability to form stable complexes with various metal ions makes it a valuable ligand in coordination chemistry. For instance, researchers have synthesized metal complexes using 3-(4-Chlorophenoxy)pentane-2,4-dione as a ligand and have found that these complexes exhibit interesting catalytic properties in organic reactions such as oxidation and reduction processes.

The synthesis of 3-(4-Chlorophenoxy)pentane-2,4-dione can be achieved through several methods. One common approach involves the reaction of 4-chlorophenol with 2,4-pentanedione in the presence of a suitable catalyst. This method provides high yields and purity, making it suitable for large-scale production. Another approach involves the condensation of 4-chlorophenylacetic acid with acetone followed by cyclization to form the desired product.

The physical properties of 3-(4-Chlorophenoxy)pentane-2,4-dione, such as its melting point (105-107°C), solubility in organic solvents like ethanol and acetone, and stability under various conditions, make it suitable for use in both laboratory settings and industrial applications. Its low toxicity profile further enhances its appeal for use in pharmaceutical formulations.

In conclusion, 3-(4-Chlorophenoxy)pentane-2,4-dione (CAS No. 31168-10-2) is a multifaceted compound with a wide range of potential applications in medicine, chemistry, and materials science. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing various fields of science.